Alterporriol A
Alterporriol A
Alterporriol A is a natural product found in Stemphylium, Alternaria solani, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
113531-87-6
VCID:
VC20863842
InChI:
InChI=1S/C32H26O13/c1-9-5-10-11(6-12(9)33)25(36)17-13(34)7-15(44-3)19(21(17)26(10)37)20-16(45-4)8-14(35)18-22(20)28(39)24-23(27(18)38)29(40)31(42)32(2,43)30(24)41/h5-8,29-31,33-35,40-43H,1-4H3/t29-,30+,31+,32-/m0/s1
SMILES:
CC1=CC2=C(C=C1O)C(=O)C3=C(C2=O)C(=C(C=C3O)OC)C4=C(C=C(C5=C4C(=O)C6=C(C5=O)C(C(C(C6O)(C)O)O)O)O)OC
Molecular Formula:
C32H26O13
Molecular Weight:
618.5 g/mol
Alterporriol A
CAS No.: 113531-87-6
Cat. No.: VC20863842
Molecular Formula: C32H26O13
Molecular Weight: 618.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Alterporriol A is a natural product found in Stemphylium, Alternaria solani, and other organisms with data available. |
|---|---|
| CAS No. | 113531-87-6 |
| Molecular Formula | C32H26O13 |
| Molecular Weight | 618.5 g/mol |
| IUPAC Name | 4,6-dihydroxy-2-methoxy-7-methyl-1-[(5S,6R,7S,8R)-4,5,6,7,8-pentahydroxy-2-methoxy-7-methyl-9,10-dioxo-6,8-dihydro-5H-anthracen-1-yl]anthracene-9,10-dione |
| Standard InChI | InChI=1S/C32H26O13/c1-9-5-10-11(6-12(9)33)25(36)17-13(34)7-15(44-3)19(21(17)26(10)37)20-16(45-4)8-14(35)18-22(20)28(39)24-23(27(18)38)29(40)31(42)32(2,43)30(24)41/h5-8,29-31,33-35,40-43H,1-4H3/t29-,30+,31+,32-/m0/s1 |
| Standard InChI Key | YHXUFRJJYFYRSH-BVEPWEIPSA-N |
| Isomeric SMILES | CC1=CC2=C(C=C1O)C(=O)C3=C(C2=O)C(=C(C=C3O)OC)C4=C(C=C(C5=C4C(=O)C6=C(C5=O)[C@@H]([C@H]([C@@]([C@@H]6O)(C)O)O)O)O)OC |
| SMILES | CC1=CC2=C(C=C1O)C(=O)C3=C(C2=O)C(=C(C=C3O)OC)C4=C(C=C(C5=C4C(=O)C6=C(C5=O)C(C(C(C6O)(C)O)O)O)O)OC |
| Canonical SMILES | CC1=CC2=C(C=C1O)C(=O)C3=C(C2=O)C(=C(C=C3O)OC)C4=C(C=C(C5=C4C(=O)C6=C(C5=O)C(C(C(C6O)(C)O)O)O)O)OC |
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